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Compound of Interest

Compound Name: sodium;2-chloroacetate

Cat. No.: B7821724

Get Quote

This document provides immediate, procedural guidance for the safe handling, operation, and

disposal of sodium 2-chloroacetate, tailored for researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is critical to minimize exposure and

ensure safety when handling sodium 2-chloroacetate. The following table summarizes the

recommended PPE. A risk assessment should be conducted by the end user to determine the

specific needs for their application.[1]
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face Safety Goggles or Face Shield

Chemical splash goggles are

recommended.[2] All eye and

face protection should be

tested and approved under

appropriate government

standards such as OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][3][4]

Skin Chemical Protective Gloves

Impervious gloves, such as

PVC, should be worn. Always

inspect gloves before use and

use proper glove removal

technique to avoid skin

contact.[4]

Body Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2][3] This may

include a fire-resistant lab coat,

coveralls, an apron, or a full

chemical-resistant suit

depending on the scale of

work and risk of exposure.[1]

[4]

Respiratory Respirator Work should be conducted in a

well-ventilated area, preferably

a laboratory fume hood, to

avoid dust formation.[1] If

ventilation is inadequate or

there is a risk of overexposure,

a NIOSH-approved N100 or

CEN-approved FFP3

particulate respirator should be

used.[1][5] For emergencies or
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unknown exposure levels, a

full-face supplied-air respirator

is necessary.[6]

Feet Safety Footwear
Recommended when handling

the chemical.

Operational Plan and Handling Procedures
Adherence to proper handling procedures is crucial to prevent accidents and exposure.

Preparation and Handling:

Ventilation: Always handle sodium 2-chloroacetate in a well-ventilated area, such as a

laboratory fume hood, to minimize inhalation of dust.[1]

Avoid Contact: Avoid all personal contact with the substance, including inhalation and

contact with skin and eyes.

Personal Hygiene: Do not eat, drink, or smoke in the work area.[5][7] Wash hands thoroughly

with soap and water after handling.[2]

Container Management: Keep containers tightly sealed when not in use and store in a cool,

dry, well-ventilated area away from incompatible materials like strong oxidizing agents.[2][5]

[8]

Dust Prevention: Use procedures that avoid the generation of dust. If appropriate, moisten

the substance to prevent dusting during transfer.[5]

Emergency and Spill Response
Immediate and appropriate response to emergencies can significantly mitigate harm.

Spill Procedures:

Minor Spills:

Wear appropriate PPE, including impervious gloves and safety glasses.
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Clean up spills immediately using dry cleanup procedures to avoid generating dust.

Sweep or vacuum the spilled material and place it into a clean, dry, sealable, and labeled

container for disposal.

Major Spills:

Evacuate personnel from the area and move upwind.

Alert the appropriate emergency response team or fire brigade, informing them of the

location and nature of the hazard.

Responders must wear full-body protective clothing and a self-contained breathing

apparatus.

Contain the spill using sand, earth, or vermiculite and prevent it from entering drains or

waterways.

Collect the recoverable product into labeled containers for disposal.

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin and hair

with running water and soap for at least 15 minutes.[6] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[3][4] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[2] Seek medical attention if irritation or discomfort persists.

Ingestion: Do NOT induce vomiting.[5][7] If the person is conscious, rinse their mouth with

water and give one or two glasses of water to drink.[5] Seek immediate medical attention.[2]

[4]
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Disposal Plan
Proper disposal of sodium 2-chloroacetate and its containers is essential to prevent

environmental contamination.

Waste Characterization: Sodium 2-chloroacetate is very toxic to aquatic life.[4][9] It should be

treated as hazardous waste.

Disposal Method:

Consult with a licensed hazardous material disposal company.[1]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

suitable disposal method.[1]

Do not dispose of the product in sanitary sewers, storm sewers, or landfills.[1]

Container Disposal: Contaminated containers should be disposed of in the same manner as

the unused product.[1] Recycle containers if possible, after proper decontamination.

Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the

disposal of this material are followed.[1]

Chemical Handling Workflow
The following diagram illustrates the key steps and safety considerations in the workflow for

handling sodium 2-chloroacetate.
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Caption: Workflow for Safe Handling of Sodium 2-Chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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